N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide

• IUPAC Name: 2,4-dimethoxy-N-(3-propan-2-yloxypropyl)benzamide
• InChI: InChI=1S/C15H23NO4/c1-11(2)20-9-5-8-16-15(17)13-7-6-12(18-3)10-14(13)19-4/h6-7,10-11H,5,8-9H2,1-4H3,(H,16,17)
• InChI Key: GKPQGHDGJYYYDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=C(C=C(C=C1)OC)OC
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol

Description

N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide, also known as GW 501516 or Cardarine, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It was initially developed in the 1990s by GlaxoSmithKline as a potential treatment for metabolic and cardiovascular diseases. However, it was later found to have performance-enhancing properties and was banned by the World Anti-Doping Agency (WADA) in 2009.

Mechanism of Action

N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516 works by activating the PPAR delta pathway, which plays a crucial role in regulating lipid and glucose metabolism. It increases the expression of genes involved in fatty acid oxidation and energy expenditure, leading to increased fat burning and improved endurance. It has also been shown to reduce the expression of genes involved in inflammation and oxidative stress, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516 has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation and energy expenditure, leading to increased fat burning and improved endurance. It has also been shown to reduce the expression of genes involved in inflammation and oxidative stress, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516 has several advantages and limitations for lab experiments. Its ability to increase fat metabolism and improve endurance makes it a useful tool for studying metabolic and cardiovascular diseases. However, its performance-enhancing properties and potential side effects make it a controversial substance in the scientific community.

Future Directions

There are several future directions for research on N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516. One potential area of investigation is its potential use in the treatment of cancer, cardiovascular diseases, and neurodegenerative disorders. Another area of interest is the development of safer and more effective PPAR agonists that do not have the same performance-enhancing properties as N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516. Overall, further research is needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516 involves several steps, including the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form 2,4-dimethoxybenzoyl chloride. The resulting compound is then reacted with 3-isopropoxypropylamine to yield the final product, N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516.

Scientific Research Applications

N-(3-isopropoxypropyl)-2,4-dimethoxybenzamide 501516 has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and increase fat metabolism in animal models. It has also been investigated for its potential use in the treatment of cancer, cardiovascular diseases, and neurodegenerative disorders.